3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide
Overview
Description
3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide, also known as DNBS, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been used as a hapten to induce colitis in animal models. DNBS has been shown to be a potent immunological activator and has been used to study the immune response in various experimental models.
Mechanism of Action
The mechanism of action of 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide is not fully understood. It is believed to act as a hapten, which means that it binds to proteins in the body and triggers an immune response. This immune response leads to inflammation and tissue damage, which can result in colitis.
Biochemical and Physiological Effects:
3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide has been shown to induce colitis in animal models. It causes inflammation and tissue damage in the colon, which leads to diarrhea, weight loss, and other symptoms of colitis. 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide has also been shown to activate immune cells, such as T cells and macrophages, which play a key role in the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide in lab experiments is that it induces colitis in animal models, which can be used to study the pathogenesis of colitis and to test potential treatments. However, one limitation of using 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide is that it is a potent immunological activator, which can lead to non-specific immune activation and inflammation. This can make it difficult to interpret the results of experiments using 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide.
Future Directions
There are several potential future directions for research involving 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide. One area of research is to study the role of cytokines in the pathogenesis of colitis induced by 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide. Another area of research is to develop new treatments for colitis based on the immune response induced by 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide. Additionally, 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide could be used to study the role of the immune system in other diseases, such as autoimmune disorders and cancer.
Conclusion:
In conclusion, 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide is a chemical compound that has been widely used in scientific research to induce colitis in animal models. It is a potent immunological activator that has been used to study the immune response in various experimental models. 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide has several advantages and limitations for lab experiments, and there are several potential future directions for research involving 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide.
Scientific Research Applications
3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide has been widely used in scientific research to induce colitis in animal models. It has been shown to be a potent immunological activator and has been used to study the immune response in various experimental models. 3,4-dichloro-N-{2-[(2-nitrophenyl)amino]ethyl}benzenesulfonamide has also been used to study the role of cytokines in the pathogenesis of colitis.
properties
IUPAC Name |
3,4-dichloro-N-[2-(2-nitroanilino)ethyl]benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2N3O4S/c15-11-6-5-10(9-12(11)16)24(22,23)18-8-7-17-13-3-1-2-4-14(13)19(20)21/h1-6,9,17-18H,7-8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFFJCVPDGHRNON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NCCNS(=O)(=O)C2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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